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Compound of Interest

Compound Name: Disperse red 86

Cat. No.: B1580897

This guide provides a detailed comparison of the performance of C.I. Disperse Red 86 against
two common alternatives, C.l. Disperse Red 60 and C.I. Disperse Red 82, based on
standardized ISO and AATCC test methods. The information is intended for researchers,
scientists, and drug development professionals to facilitate informed decisions in material
selection and experimental design. All quantitative data is summarized in clear, comparative
tables, and detailed experimental protocols for the cited test methods are provided.

Performance Comparison of Disperse Dyes

Disperse Red 86, an anthraquinone dye, is known for its brilliant bluish-pink to peach-pink
shades on polyester and its generally good fastness properties.[1] It is often chosen for
applications where high light fastness is a critical requirement.[1] This guide compares its
performance against another anthraquinone dye, Disperse Red 60, and a monoazo dye,
Disperse Red 82.

General Properties
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C.l. Disperse Red C.l. Disperse Red C.l. Disperse Red

Propert
SNy 86 60 82
C.l. Name Disperse Red 86 Disperse Red 60 Disperse Red 82
Chemical Class Anthraquinone[1] Anthraquinone[1] Monoazol[1]
Molecular Formula C22H18N20sS[2] C20H13NO4 C21H21Ns06
Bluish-pink to Peach- ] )
Shade on Polyester ] Bright red[3] Bluish-red
pink[1]
Polyester and its ) Polyester and its
) o ) Polyester and its )
Primary Applications blends, polyamide, blends[1] blends, especially for
ends
acetate fibers[1] deep shades[1]

Comparative Fastness Properties on Polyester

The following table summarizes the fastness properties of the three disperse dyes on polyester
fabric, rated on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number indicates

better performance.
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Fastness C.l. Disperse C.l. Disperse C.l. Disperse
Standard
Property Red 86 Red 60 Red 82
_ ISO 105-B02 /
Light Fastness 7[2] 6-7[4] 6-7[5]
AATCC 16
Washing
ISO 105-C06 /
Fastness (Color 4-5[2] 4-5[4] 4[5]
AATCC 61
Change)
Washing
ISO 105-C06 /
Fastness 4-5[2] 4[4] -
o AATCC 61
(Staining)
Rubbing ISO 105-X12/
4-5 4-5 4[5]
Fastness (Dry) AATCC 8
Rubbing ISO 105-X12 /
4 4 4[5]
Fastness (Wet) AATCC 8
Perspiration
_ ISO 105-E04 /
Fastness (Acid & 5[2] 5[4] -
] AATCC 15
Alkali)
Sublimation
ISO 105-P01 4-5 2-3[4] 4[5]
Fastness

Note: Fastness ratings are compiled from multiple sources and can vary depending on the
depth of shade, dyeing process, and finishing treatments applied.[1]

From the data, C.I. Disperse Red 86 exhibits excellent light fastness, which is a key
characteristic of many anthraquinone dyes.[1] Its performance in washing, rubbing, and
perspiration fastness is also very good.[2] C.I. Disperse Red 60, another anthraquinone dye,
also shows good light fastness but has notably lower sublimation fastness compared to
Disperse Red 86.[4] The monoazo dye, C.l. Disperse Red 82, provides good all-around
fastness properties but may not reach the same level of light and sublimation fastness as
Disperse Red 86.[1][5]

Experimental Protocols
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Detailed methodologies for the key ISO and AATCC standard test methods used to evaluate
the performance of these disperse dyes are provided below.

Light Fastness (ISO 105-B02 /| AATCC 16)

This test determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight (xenon arc lamp).

o Apparatus: Xenon arc lamp apparatus, blue wool references, grey scale for assessing color
change.

e Specimen Preparation: A specimen of the dyed textile is mounted on a card.

e Procedure: The specimen, along with a set of blue wool references, is exposed to the light
from a xenon arc lamp under specified conditions of temperature and humidity.[6] The
exposure is continued until a specified fading of the blue wool references is achieved. The
change in color of the test specimen is then assessed by comparing the exposed and
unexposed portions with the grey scale for color change.[6] The light fastness is rated on a
scale of 1 to 8, where 8 indicates the highest fastness.[6]

Washing Fastness (ISO 105-C06 /| AATCC 61)

This method evaluates the resistance of the color of textiles to domestic and commercial
laundering procedures.

e Apparatus: A suitable laundering machine (e.g., Launder-Ometer), stainless steel canisters
and balls, multifiber test fabric, grey scales for assessing color change and staining.[7]

e Specimen Preparation: A specimen of the dyed fabric is stitched together with a multifiber
test fabric.

e Procedure: The composite specimen is placed in a stainless steel canister with a specified
detergent solution and stainless steel balls to simulate mechanical action.[8] The canister is
then rotated in a thermostatically controlled water bath at a specified temperature and for a
set duration (e.g., 49°C for 45 minutes for AATCC 61 2A).[7] After the washing cycle, the
specimen is rinsed, dried, and the color change of the dyed fabric and the staining of the
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different fibers in the multifiber fabric are evaluated using the respective grey scales.[8]
Ratings are given on a scale of 1 to 5.[9]

Rubbing Fastness (ISO 105-X12 /| AATCC 8)

This test assesses the degree of color transfer from the surface of a colored textile material to
other surfaces by rubbing.

o Apparatus: Crockmeter (rubbing fastness tester), standard white cotton rubbing cloth, grey
scale for assessing staining.[10]

e Specimen Preparation: A specimen of the dyed fabric is mounted on the base of the
crockmeter.

e Procedure: A conditioned white cotton cloth is mounted on the rubbing finger of the
crockmeter. The finger is then passed back and forth over the test specimen for a specified
number of cycles (e.g., 10 cycles) with a constant downward force (9 N).[11][12] This is
performed under both dry and wet conditions. For the wet test, the rubbing cloth is wetted to
a specific moisture content.[10] The degree of color transferred to the white rubbing cloth is
assessed using the grey scale for staining, with ratings from 1 to 5.[12]

Perspiration Fastness (ISO 105-E04 | AATCC 15)

This method determines the resistance of the color of textiles to the action of simulated human
perspiration.

o Apparatus: Perspirometer or equivalent device, oven, multifiber test fabric, grey scales.

» Reagents: Two solutions are prepared: an acidic solution and an alkaline solution, to
simulate perspiration.[13] The AATCC 15 acid solution typically contains L-histidine
monohydrochloride, sodium chloride, and sodium phosphate, adjusted to a pH of 4.3.[14]

e Specimen Preparation: A dyed fabric specimen is sewn together with a multifiber test fabric.

» Procedure: The composite specimen is immersed in the acidic or alkaline perspiration
solution for a specified time (e.g., 30 minutes).[15] It is then placed between plates in a
perspirometer under a specified pressure and heated in an oven for a set duration (e.g., 6
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hours at 38°C).[15] After drying, the color change of the specimen and the staining of the
multifiber fabric are evaluated using the grey scales.[15]

Sublimation Fastness (ISO 105-P01)

This test evaluates the resistance of the color of textiles to sublimation, where the dye turns
into a gas upon heating and can stain adjacent materials.

o Apparatus: A heating device capable of maintaining a constant temperature and applying a
specified pressure, undyed polyester fabric, grey scales.[16]

o Procedure: The dyed specimen is placed in contact with an undyed fabric. This composite
specimen is then placed in the heating device at a specified temperature (e.g., 150°C,
180°C, or 210°C) and pressure (4 kPa) for a set time (e.g., 30 seconds).[17][18] After
cooling, the change in color of the original specimen and the degree of staining on the
undyed fabric are assessed using the grey scales.[17]

Visualized Experimental Workflows

The following diagrams illustrate the general workflows for the key ISO and AATCC test
methods described above.
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Light Fastness Testing Workflow (ISO 105-B02 / AATCC 16)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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